Cas no 2228313-52-6 (3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}morpholine)

• Product Name: 3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}morpholine
• CAS No: 2228313-52-6
• MF: C₁₃H₂₃NO
• MW: 209.327823877335
• CID: 5993433
• PubChem ID: 165641414
• Update Time: 2025-05-30

3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}morpholine Chemical and Physical Properties

Names and Identifiers

• 3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}morpholine
• 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}morpholine
• EN300-1809766
• 2228313-52-6

• Inchi： 1S/C13H23NO/c1-13(2)9-3-4-10(11(13)7-9)12-8-15-6-5-14-12/h9-12,14H,3-8H2,1-2H3
• InChI Key： OIQNZRDTBYTENW-UHFFFAOYSA-N
• SMILES： O1CCNC(C1)C1CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 209.177964357g/mol
• Monoisotopic Mass: 209.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}morpholine

Recent Advances in the Study of 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}morpholine (CAS: 2228313-52-6)

The compound 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}morpholine (CAS: 2228313-52-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic morpholine derivative has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of interest for drug discovery and development.

One of the key areas of research has been the synthesis and structural optimization of 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}morpholine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route for this compound, highlighting its high yield and purity. The study also explored the compound's stability under various physiological conditions, which is critical for its potential use as a drug candidate. The researchers noted that the bicyclic structure confers unique conformational rigidity, which may enhance binding affinity to target proteins.

Pharmacological evaluations of 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}morpholine have revealed its activity as a modulator of sigma receptors, particularly sigma-1 and sigma-2 subtypes. These receptors are implicated in a range of neurological disorders, including neuropathic pain, depression, and neurodegenerative diseases. In vitro assays demonstrated that the compound exhibits high affinity for sigma-1 receptors, with an IC50 value in the nanomolar range. This suggests its potential utility in developing novel therapeutics for CNS disorders.

In addition to its sigma receptor activity, recent preclinical studies have investigated the compound's pharmacokinetic profile. A 2024 study in Drug Metabolism and Disposition reported favorable absorption and distribution properties, with good blood-brain barrier penetration. However, the study also identified challenges related to metabolic stability, prompting further structural modifications to improve its half-life and reduce potential toxicity.

The therapeutic potential of 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}morpholine extends beyond neurological applications. Emerging research has explored its role in oncology, particularly in targeting cancer cell proliferation and apoptosis. Preliminary findings suggest that the compound may inhibit certain signaling pathways involved in tumor growth, though further mechanistic studies are required to validate these observations.

In conclusion, 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}morpholine (CAS: 2228313-52-6) represents a versatile scaffold with significant potential in drug discovery. Its unique structural features, combined with promising pharmacological properties, make it a compelling candidate for further investigation. Future research should focus on optimizing its pharmacokinetic profile and elucidating its precise mechanisms of action to unlock its full therapeutic potential.